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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132

Physical Properties of 5-Hexenyl Acetate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Hexenyl
acetate, a significant compound in various research and development applications. The data
presented herein is curated for accuracy and is intended to support experimental design and
theoretical modeling.

Core Physical Properties

The boiling point and density are fundamental physical constants essential for the purification,
handling, and characterization of 5-Hexenyl acetate.

Quantitative Data Summary

The following table summarizes the reported values for the boiling point and density of 5-
Hexenyl acetate.
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Physical Property Value Conditions Source
Boiling Point 173-174 °C (lit.) [1]
@ 760.00 mm Hg
181.00 to 182.00 °C [2]
(est.)
Density 0.883 g/mL at 25 °C (lit.) [1]

Experimental Protocols

The determination of boiling point and density for acetate esters like 5-Hexenyl acetate

involves precise and standardized methodologies. The following are generalized protocols

based on established laboratory techniques.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common methods for its determination include:

Distillation Method: A simple or fractional distillation apparatus is assembled. The compound
is heated, and the temperature at which the liquid actively boils and the vapor temperature
remains constant is recorded as the boiling point. This method is also suitable for
purification.[3][4]

Thiele Tube Method: A small amount of the sample is placed in a fusion tube, which is then
attached to a thermometer. A capillary tube, sealed at one end, is placed inverted into the
sample. The apparatus is heated in a Thiele tube containing mineral oil. The boiling point is
the temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube, and upon cooling, the liquid is drawn back into the capillary tube.[3]

Reflux Method: The sample is heated in a flask connected to a vertical condenser. The
temperature of the vapor below the condenser, where the liquid is actively boiling and
condensing, stabilizes at the boiling point.[3]

Density Determination
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Density is the mass per unit volume of a substance. For liquids like 5-Hexenyl acetate, it is
typically determined using one of the following methods:

o Pycnometer Method: A pycnometer, a flask with a specific and accurately known volume, is
weighed empty, then filled with the sample liquid and weighed again. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer. The
temperature of the sample must be precisely controlled.

» Vibrating Tube Densitometer: This instrument measures the oscillation frequency of a U-
shaped tube filled with the sample. The frequency of oscillation is directly related to the
density of the liquid in the tube. This method is highly accurate and requires only a small

sample volume.[5]

Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid organic compound such as 5-Hexenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332132#physical-properties-of-5-hexenyl-acetate-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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